![molecular formula C7H14ClN3O B1459152 octahydro-1H-pyrimido[1,6-a]piperazin-6-one hydrochloride CAS No. 1423028-11-8](/img/structure/B1459152.png)
octahydro-1H-pyrimido[1,6-a]piperazin-6-one hydrochloride
Overview
Description
Octahydro-1H-pyrimido[1,6-a]piperazin-6-one dihydrochloride is a chemical compound with the CAS Number: 2230802-78-3 . It has a molecular weight of 228.12 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H13N3O.2ClH/c11-7-9-2-1-6-5-8-3-4-10(6)7;;/h6,8H,1-5H2,(H,9,11);2*1H . This code provides a unique identifier for the molecular structure of this compound.Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Pharmacology: Potential Therapeutic Agent Synthesis
“Octahydro-1H-pyrimido[1,6-a]piperazin-6-one hydrochloride” has potential applications in pharmacology, particularly in the synthesis of therapeutic agents. Its structural complexity and chemical properties may allow it to serve as a scaffold for developing novel drugs with specific biological activities. The compound’s ability to form stable salts and its solubility in water make it suitable for creating hydrochloride salt forms of new pharmacological substances .
Material Science: Advanced Polymer Research
In material science, this compound could play a role in the development of advanced polymers. Its cyclic and heterocyclic characteristics might be utilized to create new polymeric materials with enhanced durability, flexibility, or other desirable physical properties. Research in this area could lead to innovative materials for industrial, medical, or technological applications .
Chemical Synthesis: Intermediate for Complex Molecules
The compound is likely to be valuable as an intermediate in the chemical synthesis of more complex molecules. Its reactive functional groups and stable ring structure provide a versatile starting point for constructing a wide variety of chemical entities, which could be useful in synthesizing new compounds for research or commercial use .
Analytical Chemistry: Chromatography and Spectroscopy
“Octahydro-1H-pyrimido[1,6-a]piperazin-6-one hydrochloride” may find applications in analytical chemistry, particularly in chromatography and spectroscopy. As a standard or reference compound, it could help in the calibration of analytical instruments and the development of new analytical methods for detecting or quantifying other substances .
Life Sciences: Biochemical Studies
In life sciences, this compound could be used in biochemical studies to understand cellular processes or molecular interactions. It might act as an inhibitor or activator of certain enzymes or receptors, providing insights into their mechanisms and potential pathways for targeting diseases .
Chromatography Research: Stationary Phase Development
Within the realm of chromatography research, the compound’s unique structure could be exploited to develop new stationary phases for separation techniques. This could enhance the resolution and specificity of chromatographic separations, aiding in the purification of complex mixtures or the analysis of challenging compounds .
Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . These correspond to the following hazards: harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
1,2,3,4,7,8,9,9a-octahydropyrazino[1,2-c]pyrimidin-6-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O.ClH/c11-7-9-2-1-6-5-8-3-4-10(6)7;/h6,8H,1-5H2,(H,9,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHMXWJQDYVAMHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)N2C1CNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
octahydro-1H-pyrimido[1,6-a]piperazin-6-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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